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Compound of Interest

Compound Name: OPB-171775

Cat. No.: B15620562

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

proper handling and disposal of OPB-171775, a molecular glue with significant antitumor

activity. Adherence to these procedures is vital to ensure the safety of laboratory personnel and

to minimize environmental impact.

OPB-171775 is an orally active molecular glue that induces the formation of a ternary complex

with phosphodiesterase 3A (PDE3A) and schlafen family member 12 (SLFN12), leading to

SLFN12 RNase-mediated cell death.[1][2] Due to its cytotoxic nature, it is classified as an

antineoplastic agent and requires careful handling and disposal as hazardous waste.[3][4]

Pre-Disposal Handling and Personal Protective
Equipment (PPE)
Before commencing any work that will generate OPB-171775 waste, it is imperative to have a

designated and correctly labeled hazardous waste container readily accessible. All personnel

handling this compound must be thoroughly familiar with its Safety Data Sheet (SDS) and wear

appropriate PPE.
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Recommended Personal Protective Equipment:

PPE Item Specification

Gloves

Double chemotherapy gloves are required for

maximum protection.[3] Gloves must be

inspected before use and disposed of as

contaminated waste after handling the

compound.

Eye Protection Safety glasses or goggles must be worn.

Lab Coat
A lab coat, preferably disposable, should be

worn to protect street clothes.

Respiratory Protection
If there is a risk of aerosolization, a properly

fitted respirator should be used.

Waste Segregation and Containerization
Proper segregation of chemical waste is crucial to prevent dangerous reactions and ensure

compliant disposal.

Waste Stream: OPB-171775 waste must be segregated from other laboratory waste

streams. Do not mix it with non-hazardous trash or other chemical wastes.[3]

Containers: Use only appropriate, chemically resistant containers for waste collection. These

containers must be in good condition, with secure, leak-proof closures.[5] Special black

RCRA (Resource Conservation and Recovery Act) containers are often provided for

antineoplastic waste.[3]

Container Labeling:

All waste containers must be clearly labeled with a hazardous waste tag as soon as waste is

added. The label should include:

The words "Hazardous Waste"

The full chemical name: OPB-171775
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The specific hazards (e.g., "Toxic," "Antineoplastic")

The accumulation start date

The name of the Principal Investigator (PI) and the laboratory location[6]

On-Site Storage and Accumulation
Designated satellite accumulation areas (SAAs) should be established at or near the point of

waste generation.

Storage Parameter Guideline

Location
At or near the point of generation, under the

control of laboratory personnel.[5]

Segregation
Incompatible waste materials must be kept

separate.[7]

Containment
Use secondary containment, such as a tray or

tub, to contain any potential spills.[6][7]

Container Status
Waste containers must be kept closed at all

times, except when adding waste.[6][8]

Accumulation Limits

Laboratories generally cannot store more than

55 gallons of hazardous waste or one quart of

acutely hazardous waste at one time.[6]

Disposal Procedures
Under no circumstances should OPB-171775 or its solutions be disposed of down the sewer or

in regular trash.[5][9] Evaporation of chemical waste is also strictly prohibited.[6][9]

Step-by-Step Disposal Protocol:

Collection: Collect all OPB-171775 waste, including stock solutions, contaminated media,

and disposable items (e.g., pipette tips, gloves), in the designated hazardous waste

container.
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Empty Containers:

Containers that held OPB-171775 must be triple-rinsed with a suitable solvent.[9][10]

The first rinseate must be collected and disposed of as hazardous waste.[10]

For containers of highly toxic chemicals, the first three rinses must be collected as

hazardous waste.[10]

After thorough rinsing and air-drying, deface the original label before disposing of the

container as regular trash.[6][9]

Contaminated Sharps:

Syringes that have been 100% emptied with no visible residual drug can be placed in a

red sharps container.[3]

If any volume of the drug remains, the syringe must be disposed of as hazardous chemical

waste in the designated black bulk waste container.[3]

Waste Pickup: Once the waste container is full or is no longer being used, submit a

hazardous waste pickup request through your institution's Environmental Health and Safety

(EHS) department.[3]

Experimental Workflow for Handling and Disposal
The following diagram illustrates the general workflow for the safe handling and disposal of

OPB-171775 in a laboratory setting.
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Caption: Workflow for Safe Handling and Disposal of OPB-171775.
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Signaling Pathway of OPB-171775
The mechanism of action of OPB-171775 involves the formation of a ternary complex, leading

to targeted cell death. Understanding this pathway is crucial for researchers working with this

compound.

OPB-171775 Signaling Pathway

OPB-171775

Ternary Complex
(OPB-171775 + PDE3A + SLFN12)

PDE3A SLFN12

SLFN12 RNase Activation

Cell Death

Click to download full resolution via product page

Caption: Mechanism of Action of OPB-171775.

By adhering to these detailed procedures, research professionals can ensure the safe handling

and disposal of OPB-171775, fostering a secure and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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